N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide
• InChI: InChI=1S/C15H18N2O4S/c1-2-16(14(18)7-17-9-22-8-15(17)19)6-11-3-4-12-13(5-11)21-10-20-12/h3-5H,2,6-10H2,1H3
• InChI Key: AFZGHXMGCCATJP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=C(C=C1)OCO2)C(=O)CN3CSCC3=O
• Molecular Formula: C15H18N2O4S
• Molecular Weight: 322.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide, also known as BZM055, is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various preclinical studies, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide acts as a positive allosteric modulator of the metabotropic glutamate receptor subtype 2 (mGluR2). This receptor is involved in the regulation of glutamate neurotransmission, which is known to be dysregulated in various neurological disorders. By modulating the activity of mGluR2, N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide can restore the balance of glutamate neurotransmission and alleviate the symptoms of these disorders.
Biochemical and Physiological Effects:
In preclinical studies, N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide has been shown to improve cognitive function, reduce neuroinflammation, and protect against neurodegeneration. The compound has also been shown to have analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide is its high selectivity for mGluR2, which reduces the risk of off-target effects. However, the compound has relatively low potency, which may limit its effectiveness in vivo. Additionally, the synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide is complex and may be difficult to scale up for large-scale experiments.

Future Directions

1. Further optimization of the synthesis method to improve the yield and scalability of N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide.
2. Evaluation of the efficacy of N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide in animal models of neurological disorders.
3. Investigation of the potential of N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide as an analgesic and anti-inflammatory agent.
4. Study of the pharmacokinetics and pharmacodynamics of N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide in vivo.
5. Development of more potent analogs of N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide with improved efficacy and selectivity for mGluR2.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide involves the reaction of 2-(4-oxo-1,3-thiazolidin-3-yl)acetic acid with N-(1,3-benzodioxol-5-ylmethyl)ethylenediamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound is then treated with ethyl chloroformate to yield the final product, N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-(4-oxo-1,3-thiazolidin-3-yl)acetamide has been primarily synthesized for its potential as a therapeutic agent for various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. The compound has also shown potential as an analgesic and anti-inflammatory agent.